Cas no 1417700-12-9 (N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide)

• Product Name: N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide
• CAS No: 1417700-12-9
• MF: C₂₆H₃₁N₃O₃
• MW: 433.5426466465
• CID: 5039966
• PubChem ID: 46897843
• Update Time: 2025-11-01

N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-2-(tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide
• MLS003172140
• SMR001876045
• VU0420364-1
• Q27165229
• (S)-N-(4-(tert-Butyl)phenyl)-N-(2-(tert-butylamino)-2-oxo-1-(pyridin-3-yl)ethyl)furan-2-carboxamide
• (2S)-N-tert-butyl-2-[N-(4-tert-butylphenyl)-1-furan-2-ylformamido]-2-(pyridin-3-yl)acetamide
• CHEMBL2311739
• starbld0028416
• F88719
• N-[(1S)-2-(tert-butylamino)-2-oxo-1-pyridin-3-ylethyl]-N-(4-tert-butylphenyl)furan-2-carboxamide
• CHEBI:93536
• 1417700-12-9
• N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide

• Inchi： 1S/C26H31N3O3/c1-25(2,3)19-11-13-20(14-12-19)29(24(31)21-10-8-16-32-21)22(18-9-7-15-27-17-18)23(30)28-26(4,5)6/h7-17,22H,1-6H3,(H,28,30)/t22-/m0/s1
• InChI Key： JXGIYKRRPGCLFV-QFIPXVFZSA-N
• SMILES： O=C([C@H](C1C=NC=CC=1)N(C(C1=CC=CO1)=O)C1C=CC(=CC=1)C(C)(C)C)NC(C)(C)C

Computed Properties

• Exact Mass: 433.23654186g/mol
• Monoisotopic Mass: 433.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.4

Additional information on N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide

N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide (CAS No. 1417700-12-9): A Comprehensive Overview

N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide (CAS No. 1417700-12-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBPA-Furancarboxamide, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide is composed of a furan ring, a pyridine ring, and a tert-butyl group, which collectively contribute to its distinct chemical and biological properties. The presence of these functional groups imparts the molecule with high stability and solubility, making it an attractive candidate for various pharmaceutical applications.

One of the key areas of research involving TBPA-Furancarboxamide is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide has also shown potential in cancer therapy. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The synthesis of TBPA-Furancarboxamide involves a multi-step process that typically begins with the formation of the tert-butylamine derivative followed by coupling reactions to introduce the furan and pyridine rings. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more extensive clinical testing in larger patient populations.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of TBPA-Furancarboxamide with its target proteins. These studies have identified key residues involved in ligand-receptor interactions, which can be leveraged to optimize the compound's structure for enhanced potency and selectivity.

In conclusion, N-[(1S)-2-(Tert-butylamino)-2-oxo-1-(3-pyridinyl)ethyl]-N-(4-tert-butylphenyl)-2-furancarboxamide (CAS No. 1417700-12-9) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure, coupled with its anti-inflammatory and anticancer activities, positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action, contributing to our understanding of this fascinating compound.